Cas no 113652-56-5 (1-Octanesulfonic acid,2-sulfino-)
113652-56-5 structure
Product Name:1-Octanesulfonic acid,2-sulfino-
CAS No:113652-56-5
MF:C8H18O5S2
MW:258.35552072525
CID:106071
PubChem ID:72941653
Update Time:2025-04-18
1-Octanesulfonic acid,2-sulfino- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanesulfonic acid,2-sulfino-
- 1-octanesulfonic-2- sulfinic acid
- 1-OCTANESULPHONIC-2-SULPHINICACID
- 2-sulfinooctane-1-sulfonic acid
- F897F2MMKC
- 1-Octanesulfonic acid, 2-sulfino-
- 113652-56-5
- NS00128865
- Q27277801
- SCHEMBL12981976
- 1-Octanesulfonic-2-sulfinic acid
- 2-Sulfino-1-octanesulfonic acid
- UNII-F897F2MMKC
- DTXSID501029925
-
- Inchi: 1S/C8H18O5S2/c1-2-3-4-5-6-8(14(9)10)7-15(11,12)13/h8H,2-7H2,1H3,(H,9,10)(H,11,12,13)
- InChI Key: JXMDJDMGDMZUQW-UHFFFAOYSA-N
- SMILES: S(C(CS(=O)(=O)O)CCCCCC)(=O)O
Computed Properties
- Exact Mass: 258.05964
- Monoisotopic Mass: 258.05956602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 91.67
1-Octanesulfonic acid,2-sulfino- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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